![molecular formula C23H23N3O4S B2381278 N-(4-acetamidophenyl)-2-(5-methoxy-4-oxo-2-((phenylthio)methyl)pyridin-1(4H)-yl)acetamide CAS No. 941914-50-7](/img/structure/B2381278.png)
N-(4-acetamidophenyl)-2-(5-methoxy-4-oxo-2-((phenylthio)methyl)pyridin-1(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetamidophenyl)-2-(5-methoxy-4-oxo-2-((phenylthio)methyl)pyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmaceutical Development : Compounds structurally related to the specified chemical have been studied in the context of pharmaceutical development. For instance, pyridazino(4,5-b)indole-1-acetamide compounds, which share a similar structural framework, have shown activity in cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic applications (Habernickel, 2002).
Insecticidal Activity : Pyridine derivatives, which are structurally related to the specified compound, have been evaluated for their toxicity against insects such as the cowpea aphid (Bakhite et al., 2014).
Anticancer Properties : Research on compounds like 2-chloro N-aryl substitutedacetamide derivatives of pyridin-3-yl oxadiazole has shown significant cytotoxicity against various human leukemic cell lines, indicating potential for anticancer applications (Vinayak et al., 2014).
Antimicrobial Activity : Studies on N-substituted acetamide derivatives have shown promising results in terms of antimicrobial activity, suggesting potential use in treating bacterial and fungal infections (Mahyavanshi et al., 2017).
Cancer Cell Line Inhibition : Research involving derivatives of pyridine and pyrrol, similar in structure to the specified compound, has indicated effective cytotoxicity against various cancer cell lines, highlighting potential therapeutic applications in oncology (Moghadam & Amini, 2018).
Enzyme Inhibitory Activities : Certain triazole analogues, structurally similar to the compound , have been synthesized and evaluated for their potential to inhibit enzymes like carbonic anhydrase and cholinesterases, which could be relevant in various therapeutic contexts (Virk et al., 2018).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[5-methoxy-4-oxo-2-(phenylsulfanylmethyl)pyridin-1-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O4S/c1-16(27)24-17-8-10-18(11-9-17)25-23(29)14-26-13-22(30-2)21(28)12-19(26)15-31-20-6-4-3-5-7-20/h3-13H,14-15H2,1-2H3,(H,24,27)(H,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUXCFUNYKFXZSF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=CC=CC=C3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.